(1R,2R,4S,5R,6R,9R,12R,17R)-12-Ethenyl-5-hydroxy-1,6-dimethyl-3,8,13-trioxapentacyclo[7.7.1.02,4.06,17.011,16]heptadec-10-ene-7,14-dione

• CAS RN: 37070-59-0
• Molecular Formula: C18H20O6
• Molecular Weight: 332.3 g/mol
• IUPAC Name: (1R,2R,4S,5R,6R,9R,12R,17R)-12-ethenyl-5-hydroxy-1,6-dimethyl-3,8,13-trioxapentacyclo[7.7.1.02,4.06,17.011,16]heptadec-10-ene-7,14-dione
• InChI: InChI=1S/C18H20O6/c1-4-9-7-5-10-13-17(2,8(7)6-11(19)22-9)15-12(24-15)14(20)18(13,3)16(21)23-10/h4-5,8-10,12-15,20H,1,6H2,2-3H3/t8?,9-,10-,12+,13-,14+,15+,17-,18-/m1/s1
• InChI Key: ANQOYNYNTQZJPI-INRPBURKSA-N
• Isomeric SMILES: C[C@@]12[C@@H]3[C@@H](C=C4[C@H](OC(=O)CC4[C@]3([C@@H]5[C@H]([C@@H]1O)O5)C)C=C)OC2=O
• SMILES: CC12C3CC(=O)OC(C3=CC4C1C(C(C5C2O5)O)(C(=O)O4)C)C=C
• synonyms: podolactone E

Description

(1R,2R,4S,5R,6R,9R,12R,17R)-12-Ethenyl-5-hydroxy-1,6-dimethyl-3,8,13-trioxapentacyclo[7.7.1.02,4.06,17.011,16]heptadec-10-ene-7,14-dione is a natural product found in Ileostylus micranthus and Podocarpus neriifolius with data available.

Scientific Research Applications

Reactivity and Synthesis

• The compound shows potential in the synthesis of other complex molecules. For example, it was involved in reactions with carbanionic nucleophiles, leading to various products depending on the conditions and reactants used (Brown, Burge, & Collins, 1984).
• It has been used as a starting material in the synthesis of substituted cyclobutenediones, demonstrating its versatility in organic synthesis (Xu, Yerxa, Sullivan, & Moore, 1991).

Chemical Structure Studies

• The compound's structure and stereochemistry have been extensively studied. For instance, its absolute configuration was determined using methods like X-ray crystallography, contributing to the understanding of molecular structures (Christian et al., 2012).

Chemical Transformations

• It is a key intermediate in various chemical transformations. The compound has been used to synthesize novel compounds, including conformationally locked carbocyclic nucleosides (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).
• Its involvement in the Diels-Alder reaction has been studied, showcasing its reactivity and utility in organic chemistry (Camps, Castañé, Feliz, & Figueredo, 1984).

Synthesis of Other Compounds

• The compound has been utilized in the preparation of key intermediates for asymmetric synthesis, indicating its role in creating complex, chiral molecules (Kato et al., 1993).

Nuclear Magnetic Resonance (NMR) Studies

• NMR spectroscopy has been applied to understand its molecular structure and properties, contributing to advancements in spectroscopic techniques (Dos Santos et al., 2001).